Cas no 1807154-99-9 (3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine
• CAS No: 1807154-99-9
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4878356
• Update Time: 2025-06-08

3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-5(3-11)2-6(13(14)15)7(12-4)8(9)10/h2,8H,1H3
• InChI Key： GTKCVLDJXYNACU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.5
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine

Introduction to 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1807154-99-9)

3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1807154-99-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and nitro substituent imparts distinct chemical and biological properties that make it an intriguing candidate for various research endeavors.

The chemical structure of 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine is defined by a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 6-position, a methyl group at the 2-position, and a nitro group at the 5-position. This specific arrangement of functional groups not only enhances the compound's stability but also confers it with unique reactivity and biological activity. The difluoromethyl moiety, in particular, is known to improve metabolic stability and reduce toxicity, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the use of 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine as a building block for the synthesis of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for various synthetic transformations. For instance, the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, or esters through well-established chemical reactions. Similarly, the nitro group can be reduced to an amino group, providing further opportunities for structural modification and optimization.

The biological activity of 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine has been extensively studied in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that compounds derived from this scaffold exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through precise structural modifications makes 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine a valuable tool in the discovery of new anti-cancer agents.

Beyond its role in enzyme inhibition, 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and neurodegenerative conditions. Research has demonstrated that derivatives of this compound can effectively reduce inflammatory responses by targeting specific signaling pathways. This dual functionality—enzyme inhibition and anti-inflammatory activity—positions 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine as a promising lead compound for the development of multifunctional drugs.

The pharmacokinetic properties of 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the difluoromethyl moiety contributes to enhanced metabolic stability, while the overall structure ensures good solubility and permeability. These properties are crucial for ensuring that the compound can effectively reach its target site within the body.

In addition to its therapeutic potential, 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine has found applications in other areas of scientific research. For instance, it has been used as a probe molecule in biochemical assays to study protein-protein interactions and enzyme kinetics. The ability to label this compound with fluorescent or radioactive tags further enhances its utility in these applications.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine has been optimized to achieve high yields and purity levels. Various synthetic routes have been developed, each offering unique advantages depending on the specific requirements of the end application. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold through carefully controlled reactions. The choice of reagents and reaction conditions is critical to ensuring that the desired product is obtained with minimal side reactions.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1807154-99-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to uncover new applications and optimize its properties for various uses, solidifying its position as an important molecule in modern scientific inquiry.